Cas no 59663-45-5 (1,2,4-Triazin-3-amine, 5,6-bis(4-methoxyphenyl)-N,N-dimethyl-)

• Product Name: 1,2,4-Triazin-3-amine, 5,6-bis(4-methoxyphenyl)-N,N-dimethyl-
• CAS No: 59663-45-5
• MF: C₁₉H₂₀N₄O₂
• MW: 336.387703895569
• CID: 337876
• PubChem ID: 21453824
• Update Time: 2025-04-19

1,2,4-Triazin-3-amine, 5,6-bis(4-methoxyphenyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3-amine, 5,6-bis(4-methoxyphenyl)-N,N-dimethyl-
• 5,6-bis(4-methoxyphenyl)-N,N-dimethyl-1,2,4-triazin-3-amine
• SCHEMBL11742743
• 59663-45-5
• DTXSID70614178

• Inchi： 1S/C19H20N4O2/c1-23(2)19-20-17(13-5-9-15(24-3)10-6-13)18(21-22-19)14-7-11-16(25-4)12-8-14/h5-12H,1-4H3
• InChI Key： PDZOXZCRLZUOOQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1C(C2C=CC(=CC=2)OC)=NN=C(N(C)C)N=1

Computed Properties

• Exact Mass: 336.1588
• Monoisotopic Mass: 336.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.37